Solve regioselectivity problems in bifunctional synthesis. tert-Butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate provides a single, orthogonal building block with benzylic amine and Boc-piperazine for clean PROTAC linker, kinase inhibitor, and ADC payload assembly.
Shipped ambient; ≥98% purity.
tert-Butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate (CAS: 852180-47-3) is a premium, mono-Boc-protected bifunctional building block widely utilized in advanced medicinal chemistry and complex linker synthesis. Structurally, it features a highly nucleophilic primary benzylic amine paired with a selectively protected secondary piperazine nitrogen. This orthogonal reactivity profile makes it a critical precursor for the modular assembly of Proteolysis Targeting Chimeras (PROTACs), targeted kinase inhibitors, and Antibody-Drug Conjugate (ADC) payloads. By providing a pre-installed, stable protecting group alongside a reactive conjugation site, this compound allows process chemists to streamline multi-step syntheses, ensuring high regioselectivity during initial coupling phases while preserving the piperazine core for subsequent downstream functionalization .
Substituting this specific pre-protected scaffold with generic alternatives introduces severe process bottlenecks. Utilizing an unprotected 1-(4-(aminomethyl)phenyl)piperazine leads to catastrophic losses in regioselectivity during electrophilic couplings, as both the primary benzylic amine and the secondary piperazine amine compete for the electrophile, generating complex bis-alkylated mixtures that require costly chromatographic separation. Conversely, substituting with an aniline-based analog—such as tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate, which lacks the methylene spacer—drastically reduces the nucleophilicity of the primary amine. This forces the use of elevated temperatures or stronger reagents to achieve acceptable conversion rates, which is often incompatible with the fragile, epimerization-prone intermediates typical in PROTAC or advanced therapeutic synthesis [1]. Procuring the exact benzylic-amine/Boc-piperazine configuration is therefore essential for maintaining high yields under mild conditions.
In the synthesis of complex PROTAC molecules (e.g., Tankyrase degraders), the use of tert-Butyl 4-(4-(aminomethyl)phenyl)piperazine-1-carboxylate ensures strict regiocontrol during reductive amination. Under standard mild conditions (NaBH(OAc)3, DCM, 23 °C), the target compound selectively reacts at the primary benzylic amine, enabling high-yield (>85% conversion) isolation of the mono-alkylated intermediate [1]. In contrast, attempting this coupling with an unprotected 1-(4-(aminomethyl)phenyl)piperazine baseline typically yields <35% of the desired product due to competitive N-alkylation at the piperazine ring. This necessitates tedious purification and results in significant raw material waste.
| Evidence Dimension | Regioselective Mono-alkylation Yield |
| Target Compound Data | >85% conversion to mono-alkylated product |
| Comparator Or Baseline | Unprotected 1-(4-(aminomethyl)phenyl)piperazine (<35% mono-alkylated yield) |
| Quantified Difference | >2.4-fold increase in isolated yield of the desired intermediate |
| Conditions | Reductive amination with complex aldehydes using NaBH(OAc)3 in DCM at 23 °C |
Eliminates the need for complex chromatographic separation of bis-alkylated byproducts, directly reducing labor costs and improving throughput in multi-step syntheses.
The presence of the methylene spacer in CAS 852180-47-3 provides a highly nucleophilic benzylic amine (pKa ~9-10), which is critical for coupling with sterically hindered or delicate electrophiles. In established PROTAC linker assemblies, this compound achieves quantitative imine formation and subsequent reduction at room temperature (23 °C) overnight without the need for Lewis acid catalysis[1]. A structural comparator lacking the methylene spacer—the aniline analog tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate (pKa ~4-5)—exhibits vastly reduced nucleophilicity, typically achieving <40% conversion under identical room-temperature conditions and requiring forcing conditions that risk degrading sensitive substrates.
| Evidence Dimension | Room-Temperature Coupling Conversion |
| Target Compound Data | Quantitative conversion (overnight at 23 °C) |
| Comparator Or Baseline | Aniline analog (<40% conversion at 23 °C) |
| Quantified Difference | >60% higher conversion rate under mild, non-catalyzed conditions |
| Conditions | Equimolar aldehyde coupling in DCM, overnight stirring at 23 °C with NaBH(OAc)3 |
Allows for the high-yield conjugation of temperature-sensitive or epimerization-prone complex intermediates without requiring harsh forcing conditions.
Procuring the pre-Boc-protected piperazine scaffold (CAS 852180-47-3) provides immediate orthogonal stability during the initial primary amine functionalization. The Boc group remains 100% stable under standard reductive amination and basic amide coupling conditions, yet can be quantitatively removed (>95% recovery of the free piperazine) using standard acidic conditions (e.g., TFA/DCM or HCl/dioxane). Compared to a baseline strategy of purchasing an unprotected diamine and performing ad-hoc stepwise protection in-house, utilizing this pre-protected building block avoids a typical 15-20% yield penalty associated with the extra synthetic steps.
| Evidence Dimension | Overall Synthetic Yield Retention |
| Target Compound Data | Avoids protection-step yield losses (100% pre-protected efficiency) |
| Comparator Or Baseline | In-house stepwise protection of unprotected diamine (15-20% yield penalty) |
| Quantified Difference | Saves 2 synthetic steps and preserves 15-20% more material mass |
| Conditions | Standard multi-step assembly requiring orthogonal amine functionalization |
Procuring the pre-protected building block directly streamlines the synthetic route, saving time, reducing reagent overhead, and improving overall mass recovery.
Due to its high regioselectivity and mild-condition reactivity, this compound is perfectly suited for assembling Proteolysis Targeting Chimeras (PROTACs). It acts as a modular bridge, where the highly nucleophilic benzylic amine is first conjugated to a target-binding warhead (e.g., Tankyrase inhibitors) via reductive amination, followed by Boc deprotection and functionalization of the piperazine to attach the E3 ligase ligand (e.g., Pomalidomide) [1].
The compound serves as an excellent rigid, solubilizing spacer in kinase inhibitor design. The primary amine can be cleanly coupled to a kinase hinge-binding core, while the protected piperazine is retained until late-stage functionalization, allowing chemists to rapidly generate libraries of piperazine-derivatized analogs to tune pharmacokinetics and cellular permeability [1].
In ADC development, orthogonal reactivity is paramount. This building block provides a reliable attachment point for assembling cleavable linkers. The benzylic amine can be conjugated to the cytotoxic payload or spacer under mild conditions that prevent payload degradation, while the Boc-protected piperazine is reserved for subsequent attachment to the antibody-conjugating moiety.